Cas no 91396-13-3 (4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)-)

2-Chloro-5-methyl-N-(phenylmethyl)-4-pyrimidinamine is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro group at the 2-position and a methyl group at the 5-position, enhancing its reactivity for further functionalization. The benzylamine moiety at the 4-position contributes to its lipophilicity, which may improve bioavailability in drug development. This compound serves as a versatile intermediate in the synthesis of heterocyclic compounds, particularly in the preparation of kinase inhibitors or antimicrobial agents. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and consistency.

4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)- structure

91396-13-3 structure

Product Name:4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)-

CAS No:91396-13-3

MF:C₁₂H₁₂ClN₃

MW:233.696781158447

CID:799698

PubChem ID:22832128

Update Time:2025-05-20

4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

- 4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)-
- 2-CHLORO-4-BENZYLAMINO-5-METHYLPYRIMIDINE
- N-BENZYL-2-CHLORO-5-METHYL-4-PYRIMIDINAMINE
- N-benzyl-2-chloro-5-methylpyrimidin-4-amine
- 2-Chlor-5-methyl-4-benzylamino-pyrimidin
- benzyl-(2-chloro-5-methyl-pyrimidin-4-yl)-amine
- N-BENZYL-2-CHLORO-5-METHYL-PYRIMIDIN-4-AMINE
- SR-01000658387-1
- 91396-13-3
- SR-01000658387
- FT-0747766
- F84573
- AKOS017547848
- DTXSID60628623
- SCHEMBL7260597
- DB-081530
- Inchi： 1S/C12H12ClN3/c1-9-7-15-12(13)16-11(9)14-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,14,15,16)
- InChI Key： AGVOTKIKPBKSTR-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C)C(=N1)NCC1C=CC=CC=1

Computed Properties

Exact Mass: 233.07200
Monoisotopic Mass: 233.0719751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 37.8Å²

Experimental Properties

PSA: 37.81000
LogP: 3.12350

4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P006BXU-250mg	N-BENZYL-2-CHLORO-5-METHYL-PYRIMIDIN-4-AMINE	91396-13-3	95%	250mg	$131.00	2024-04-20
1PlusChem	1P006BXU-1g	N-BENZYL-2-CHLORO-5-METHYL-PYRIMIDIN-4-AMINE	91396-13-3	95%	1g	$224.00	2024-04-20
Aaron	AR006C66-100mg	N-BENZYL-2-CHLORO-5-METHYL-PYRIMIDIN-4-AMINE	91396-13-3	97%	100mg	$37.00	2025-02-13
Aaron	AR006C66-250mg	N-BENZYL-2-CHLORO-5-METHYL-PYRIMIDIN-4-AMINE	91396-13-3	97%	250mg	$62.00	2025-02-13
Aaron	AR006C66-1g	N-BENZYL-2-CHLORO-5-METHYL-PYRIMIDIN-4-AMINE	91396-13-3	97%	1g	$123.00	2025-02-13
Aaron	AR006C66-5g	N-BENZYL-2-CHLORO-5-METHYL-PYRIMIDIN-4-AMINE	91396-13-3	97%	5g	$408.00	2025-02-13
Aaron	AR006C66-10g	N-BENZYL-2-CHLORO-5-METHYL-PYRIMIDIN-4-AMINE	91396-13-3	97%	10g	$680.00	2024-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1639058-100mg	N-Benzyl-2-chloro-5-methylpyrimidin-4-amine	91396-13-3	97%	100mg	￥273.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1639058-250mg	N-Benzyl-2-chloro-5-methylpyrimidin-4-amine	91396-13-3	97%	250mg	￥454.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1639058-1g	N-Benzyl-2-chloro-5-methylpyrimidin-4-amine	91396-13-3	97%	1g	￥908.00	2024-04-25

4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)- Related Literature

1. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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5. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

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Additional information on 4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)-

Comprehensive Overview of 4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)- (CAS No. 91396-13-3)

4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)- (CAS No. 91396-13-3) is a specialized organic compound belonging to the pyrimidine derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of a chloro substituent at the 2-position and a methyl group at the 5-position on the pyrimidine ring, along with a phenylmethyl (benzyl) amine moiety, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in 2-chloro-5-methyl-N-benzylpyrimidin-4-amine (a common synonym) for its potential as a building block in kinase inhibitors and antimicrobial agents. The compound's CAS No. 91396-13-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics in organic chemistry is the development of green synthesis methods for heterocyclic compounds like 4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)-. Environmental concerns have led to increased searches for solvent-free reactions and catalytic processes involving such intermediates. This aligns with the broader industry shift toward sustainable chemistry practices.

The compound's structural analogs are also under investigation for their bioactivity, with particular focus on their interactions with biological targets. Questions like "How does 2-chloro-5-methyl-N-benzylpyrimidin-4-amine interact with enzymes?" or "What are the spectroscopic properties of CAS 91396-13-3?" are commonly explored in research forums. These inquiries highlight the compound's interdisciplinary importance.

From a commercial perspective, suppliers and manufacturers of 91396-13-3 emphasize high-purity grades (>98%) to meet the stringent requirements of pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring consistency in research outcomes. The compound's safety data and storage conditions are also frequently queried by laboratory professionals.

In summary, 4-Pyrimidinamine,2-chloro-5-methyl-N-(phenylmethyl)- represents a pivotal compound in modern synthetic chemistry. Its CAS No. 91396-13-3 serves as a key identifier for researchers exploring its applications in drug design, catalysis, and material science. As the scientific community continues to prioritize sustainable methodologies and structure-activity relationships, this pyrimidine derivative remains a focal point of innovation.